1,3-Dioxolane, 2-(5-bromo-2-thienyl)-2-methyl-

• CAS No.: 6909-65-5
• Molecular Formula: C8H9BrO2S
• Molecular Weight: 249.13 g/mol
• IUPAC Name: 2-(5-bromothiophen-2-yl)-2-methyl-1,3-dioxolane
• InChI: InChI=1S/C8H9BrO2S/c1-8(10-4-5-11-8)6-2-3-7(9)12-6/h2-3H,4-5H2,1H3
• InChI Key: KRLVYXTZWKBHDG-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=CC=C(S2)Br

Description

1,3-Dioxolane, 2-(5-bromo-2-thienyl)-2-methyl- is a brominated heterocyclic compound featuring a 1,3-dioxolane ring substituted with a methyl group and a 5-bromo-2-thienyl moiety. Its molecular formula is C₁₀H₁₁BrO₂S, with an average molecular weight of 275.160 Da and a monoisotopic mass of 273.966313 Da . The compound’s structure combines the electron-rich dioxolane ring with a bromothiophene group, which may influence its reactivity and applications in organic synthesis or material science.

Comparison with Similar Compounds

The compound is compared to structurally related 1,3-dioxolane derivatives below, focusing on substituents, molecular properties, and applications.

Substituent Variations on the Dioxolane Ring

Compound Name	Molecular Formula	Molecular Weight	Substituents	CAS Number	Key Properties/Applications
1,3-Dioxolane, 2-(5-bromo-2-thienyl)-2-methyl-	C₁₀H₁₁BrO₂S	275.16	5-Bromo-2-thienyl, methyl	-	Potential intermediate in organic synthesis
2-Methyl-2-(3-bromopropyl)-1,3-dioxolane	C₇H₁₃BrO₂	209.08	3-Bromopropyl, methyl	24400-75-7	Liquid; used in pharmaceutical intermediates
1,3-Dioxolane, 2-(3-chloropropyl)-2-methyl-	C₇H₁₃ClO₂	164.63	3-Chloropropyl, methyl	5978-08-5	Moderate polarity; solvent compatibility studies
2-(2-Bromoethyl)-2-methyl-1,3-dioxolane	C₆H₁₁BrO₂	195.06	2-Bromoethyl, methyl	37865-96-6	Intermediate for cross-coupling reactions

Key Observations :

• Bromine vs.
• Thiophene vs. Alkyl Chains : The thienyl substituent in the target compound introduces aromaticity and conjugation, differing from alkyl-chain-substituted dioxolanes, which are more lipophilic .

Aromatic and Heterocyclic Derivatives

Compound Name	Molecular Formula	Molecular Weight	Substituents	CAS Number	Key Properties/Applications
5-Bromo-2-(1,3-dioxolan-2-yl)-4-methyl-1,3-thiazole	C₁₂H₁₄N₄OS	282.33	Thiazole, bromo, methyl	2095410-24-3	Pharmaceutical candidate (e.g., kinase inhibitors)
2-(3,5-Dimethylbenzoyl)-5-(1,3-dioxolan-2-yl)thiophene	C₁₇H₁₈O₃S	302.39	Benzoyl, thiophene	-	Material science (OLEDs)

Key Observations :

• Thiazole vs. Thiophene : The thiazole derivative (CAS 2095410-24-3) incorporates nitrogen, enhancing hydrogen-bonding capacity, whereas the thiophene-based target compound prioritizes π-conjugation .
• Functional Group Diversity : Benzoyl-substituted dioxolanes (e.g., C₁₇H₁₈O₃S) are tailored for optoelectronic applications, contrasting with bromothienyl derivatives, which are more suited for cross-coupling reactions .

Analytical Data

• Retention Behavior : In gas chromatography (GC), 1,3-dioxolane derivatives exhibit varying retention times. For example, 1,3-dioxolane itself elutes at 5.379 min , while alkyl-substituted analogs (e.g., 4-methyl-2-phenyl-1,3-dioxolane) show longer retention due to increased hydrophobicity .
• Natural Occurrence : Dioxolane derivatives like 4-methyl-2-phenyl-1,3-dioxolane are identified in apricot kernel extracts, suggesting roles as flavorants or bioactive agents .